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An In-depth Technical Guide to (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol for
Researchers and Drug Development Professionals

Introduction

(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol is a fluorinated pyridine derivative that
has emerged as a critical building block in the synthesis of novel therapeutic agents and
agrochemicals. Its unique trifluoromethyl group significantly influences its biological activity and
stability, making it a valuable intermediate in drug discovery.[1] This guide provides a
comprehensive overview of its suppliers, cost, synthesis, and applications, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol is a solid at room temperature with a
molecular weight of approximately 211.57 g/mol .[2] A summary of its key chemical and
physical properties is presented in the table below.
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Property Value Source(s)

CAS Number 1033463-31-8 [2][3]

Molecular Formula C7H5CIF3NO [2][3]

Molecular Weight 211.57 g/mol [2]

Purity Typically =295% - 98% [2][3]

Appearance Solid [3]
[3-chloro-5-

(trifluoromethyl)pyridin-2-

Synonyms ylmethanol, 3-Chloro-2- [2][3]
(hydroxymethyl)-5-
(trifluoromethyl)pyridine

Supplier and Cost Analysis

The availability and cost of (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol can vary
depending on the supplier, purity, and quantity required. The following tables provide a
comparative analysis of suppliers and their pricing.

Reputable Suppliers 00000

Supplier Website

CymitQuimica --INVALID-LINK--
BOC Sciences --INVALID-LINK--
Aladdin --INVALID-LINK--
BLD Pharm --INVALID-LINK--
Matrix Scientific --INVALID-LINK--

Comparative Cost Analysis
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Supplier Quantity Price (EUR)
CymitQuimica 100 mg €26.00

250 mg €37.00

1g €88.00

59 €242.00

10g €584.00

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to request a quote from the suppliers for the most up-to-date pricing.

Synthesis and Manufacturing

The synthesis of (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol and related
trifluoromethyl-pyridines often involves multi-step processes. A common strategy is the
fluorination of a corresponding trichloromethyl-pyridine precursor. For instance, 2,3-dichloro-5-
(trichloromethyl)pyridine can be fluorinated using anhydrous hydrogen fluoride in a liquid phase
reaction to yield 3-chloro-2-fluoro-5-(trifluoromethyl)pyridine.[4] This intermediate can then

potentially be converted to the desired alcohol.

Further
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Caption: A plausible synthetic pathway for (3-Chloro-5-(trifluoromethyl)pyridin-2-
yl)methanol.

Applications in Research and Development

The trifluoromethyl group in (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol enhances its
biological activity, making it a valuable component in the development of new drugs and

agrochemicals.[1]
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+ Pharmaceutical Development: This compound serves as a key intermediate in synthesizing
pharmaceuticals, particularly those targeting neurological disorders.[1] The trifluoromethyl
group can improve metabolic stability and binding affinity of the final drug molecule.

o Agrochemicals: It is utilized in the formulation of more potent and environmentally friendly
pesticides and herbicides.[1] Trifluoromethylpyridines are a key structural motif in many
active agrochemical ingredients.[5]
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Caption: Key application areas of (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol.

Quality Control and Analytical Methods

Ensuring the purity and identity of (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol is
crucial for its use in research and development. Standard analytical techniques are employed
for quality control.

Common Analytical Techniques

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.
» High-Performance Liquid Chromatography (HPLC): To determine purity.

¢ Mass Spectrometry (MS): To confirm the molecular weight.
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Experimental Protocol: Purity Determination by HPLC

o Preparation of Standard Solution: Accurately weigh approximately 10 mg of (3-Chloro-5-
(trifluoromethyl)pyridin-2-yl)methanol reference standard and dissolve in a suitable
solvent (e.g., acetonitrile) to a final concentration of 1 mg/mL.

o Preparation of Sample Solution: Prepare the sample solution in the same manner as the

standard solution.
o Chromatographic Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pum).
o Mobile Phase: A gradient of acetonitrile and water.
o Flow Rate: 1.0 mL/min.
o Detection: UV at a suitable wavelength (e.g., 254 nm).
e Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph.

o Calculation: Compare the peak area of the main peak in the sample chromatogram to that of
the standard chromatogram to determine the purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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